![molecular formula C15H23NO B3155721 (R)-3-(3-methoxyphenyl)-N,N,2-trimethylpent-3-en-1-amine CAS No. 809282-30-2](/img/structure/B3155721.png)
(R)-3-(3-methoxyphenyl)-N,N,2-trimethylpent-3-en-1-amine
Overview
Description
This compound is an amine, which is a type of organic compound that contains a basic nitrogen atom with a lone pair. Amines are derivatives of ammonia, wherein one or more hydrogen atoms have been replaced by a substituent such as an alkyl or aryl group .
Synthesis Analysis
The synthesis of amines is a broad field with many possible methods, depending on the specific structure of the amine and the starting materials available. Common methods include reductive amination, where a carbonyl compound is reacted with ammonia or an amine, followed by reduction .Molecular Structure Analysis
The molecular structure of amines involves a nitrogen atom with a lone pair of electrons. This lone pair can participate in a variety of chemical reactions, making amines versatile compounds in organic chemistry .Chemical Reactions Analysis
Amines can undergo a variety of chemical reactions, including alkylation, acylation, and reactions with sulfonyl chlorides to form sulfonamides. The specific reactions that “®-3-(3-methoxyphenyl)-N,N,2-trimethylpent-3-en-1-amine” can undergo would depend on its exact structure .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. Amines generally have higher boiling points than hydrocarbons of similar molecular weight, due to their ability to form hydrogen bonds. They are also usually soluble in organic solvents .Scientific Research Applications
Synthesis and Chemical Transformations
Synthesis of Optical Active Intermediates : (R)-3-(3-Methoxyphenyl)-N,N,2-trimethylpent-3-en-1-amine has been synthesized as an intermediate for optically active compounds, such as (R,R)-formoterol. This process involves amino group protection, cyclization, coupling with Grignard reagent, reduction, and deprotection, achieving a 65% overall yield in one example (Fan et al., 2008).
Application in Asymmetric Synthesis : The compound has been used in the asymmetric synthesis of various chemicals. For instance, it has been involved in the synthesis of tetrahydroquinoline alkaloids like (R)-(-)-angustureine, demonstrating its utility in creating complex organic molecules (Bentley et al., 2011).
Enantiospecific Synthesis : It has also been used for enantiospecific synthesis, such as the creation of 4-(4'-methoxyphenyl)-hexan-3-one, which is a precursor for various optically active isomers. This demonstrates its role in precise stereoselective chemical synthesis (Malézieux et al., 1998).
Medicinal Chemistry and Drug Development
- Enantiospecific Enzyme-Catalysed Resolution : The compound has been investigated for its potential in medicinal chemistry, particularly in the synthesis of compounds with hypnotic activity. For example, its R enantiomers have shown resistance to esterase-mediated degradation, highlighting its importance in developing pharmacologically active substances (Bennett et al., 2001).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(Z,2R)-3-(3-methoxyphenyl)-N,N,2-trimethylpent-3-en-1-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23NO/c1-6-15(12(2)11-16(3)4)13-8-7-9-14(10-13)17-5/h6-10,12H,11H2,1-5H3/b15-6-/t12-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHKJGWJFBYPMCY-CJTQKWKHSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=C(C1=CC(=CC=C1)OC)C(C)CN(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C=C(\C1=CC(=CC=C1)OC)/[C@@H](C)CN(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201171076 | |
Record name | (βR,γZ)-γ-Ethylidene-3-methoxy-N,N,β-trimethylbenzenepropanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201171076 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-3-(3-methoxyphenyl)-N,N,2-trimethylpent-3-en-1-amine | |
CAS RN |
809282-30-2 | |
Record name | (βR,γZ)-γ-Ethylidene-3-methoxy-N,N,β-trimethylbenzenepropanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=809282-30-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (βR,γZ)-γ-Ethylidene-3-methoxy-N,N,β-trimethylbenzenepropanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201171076 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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